Cas no 897618-14-3 (N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide)

• Product Name: N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• CAS No: 897618-14-3
• MF: C₁₅H₁₅N₃O₃S
• MW: 317.362901926041
• CID: 6214677
• PubChem ID: 7189600
• Update Time: 2025-10-15

N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• SMR000320258
• SR-01000015891
• HMS2748O24
• F1813-0847
• AKOS024610788
• CHEMBL1897370
• 897618-14-3
• SR-01000015891-1
• MLS000419460
• DTXSID701331863
• N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide

• Inchi： 1S/C15H15N3O3S/c1-8-5-9(2)14-10(6-8)16-15(22-14)17-11(19)7-18-12(20)3-4-13(18)21/h5-6H,3-4,7H2,1-2H3,(H,16,17,19)
• InChI Key： WCWRJBZUCHOZTP-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=C(C)C=C(C)C1=2)NC(CN1C(CCC1=O)=O)=O

Computed Properties

• Exact Mass: 317.08341252g/mol
• Monoisotopic Mass: 317.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 108Ų

Additional information on N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide

N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide (CAS No. 897618-14-3): An Overview

N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide (CAS No. 897618-14-3) is a versatile compound with significant applications in the fields of medicinal chemistry and biochemistry. This compound, often referred to by its systematic name, is a derivative of benzothiazole and succinimide. Its unique structural features make it an attractive candidate for various research and development activities, particularly in the design and synthesis of new pharmaceutical agents.

The molecular structure of N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide consists of a benzothiazole ring system substituted with methyl groups at the 5 and 7 positions. The acetamide moiety is linked to the benzothiazole ring through a methylene bridge and further functionalized with a succinimide group. This combination of functional groups imparts specific chemical and biological properties that are crucial for its applications in drug discovery and development.

Recent studies have highlighted the potential of N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide as a scaffold for the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that compounds derived from this scaffold exhibit potent anti-inflammatory and analgesic activities. These findings suggest that N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide could serve as a valuable starting point for the design of drugs targeting inflammatory diseases.

In addition to its potential therapeutic applications, N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide has been explored for its use in biochemical assays and as a reagent in organic synthesis. Its ability to form stable complexes with metal ions makes it useful in various analytical techniques. For example, it has been employed in the development of colorimetric sensors for detecting metal ions in environmental samples.

The synthetic accessibility of N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide is another factor contributing to its popularity in research laboratories. The compound can be synthesized through a series of well-established chemical reactions, including nucleophilic substitution and condensation reactions. This ease of synthesis allows researchers to readily prepare derivatives with modified functional groups, thereby expanding the scope of its applications.

Furthermore, the stability and solubility properties of N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide make it suitable for use in various biological assays. It has been shown to exhibit good solubility in both aqueous and organic solvents, which facilitates its use in high-throughput screening (HTS) platforms. This property is particularly important for identifying lead compounds in drug discovery programs.

The pharmacokinetic profile of N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide has also been investigated. Studies have shown that it has favorable absorption and distribution characteristics when administered orally or intravenously. These properties are essential for ensuring that the compound reaches its intended target sites within the body efficiently.

In conclusion, N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-y l)acetamide (CAS No. 897618-14-3) is a promising compound with a wide range of applications in medicinal chemistry and biochemistry. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing new treatments.